4-(2-chlorophenyl)-2-(5-methyl-1-phenyl-1H-1,2,3-triazol-4-yl)thiazole

• IUPAC Name: 4-(2-chlorophenyl)-2-(5-methyl-1-phenyltriazol-4-yl)-1,3-thiazole
• InChI: InChI=1S/C18H13ClN4S/c1-12-17(21-22-23(12)13-7-3-2-4-8-13)18-20-16(11-24-18)14-9-5-6-10-15(14)19/h2-11H,1H3
• InChI Key: KRWJYARFURXXAZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=NN1C2=CC=CC=C2)C3=NC(=CS3)C4=CC=CC=C4Cl
• Molecular Formula: C18H13ClN4S
• Molecular Weight: 352.8 g/mol
• CAS No.: 1207043-23-9

Description

4-(2-chlorophenyl)-2-(5-methyl-1-phenyl-1H-1,2,3-triazol-4-yl)thiazole is a useful research compound. Its molecular formula is C18H13ClN4S and its molecular weight is 352.84. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

A study conducted by Kariuki et al. (2021) focused on the synthesis and structural characterization of related compounds to 4-(2-chlorophenyl)-2-(5-methyl-1-phenyl-1H-1,2,3-triazol-4-yl)thiazole. They synthesized variants with high yields and analyzed their crystal structures, emphasizing the planar nature of these molecules, which could be significant in understanding their interactions and potential applications (Kariuki, Abdel-Wahab, & El‐Hiti, 2021).

Molecular Docking and Quantum Chemical Calculations

Viji et al. (2020) conducted molecular docking and quantum chemical calculations on a similar compound. Their study involved comprehensive quantum chemical methods to analyze the molecular structure, providing insights into the biological activity predictions based on molecular docking results (Viji, Balachandran, Babiyana, Narayana, & Saliyan, 2020).

Synthesis and Biological Activity

A research by Jian (2007) on closely related compounds explored their synthesis and biological activity. They synthesized N-Substituted benzylidene derivatives containing thiazole and triazole rings, revealing potential fungicidal activities against specific strains (Jian, 2007).

Antimicrobial and Antifungal Agents

Jagadale et al. (2020) synthesized new thiazole and pyrazole clubbed 1,2,3-triazol derivatives, showing potential as antimycobacterial and antibacterial agents. Their work highlights the antimicrobial potential of these compounds, indicating their usefulness in developing new treatment options for bacterial infections (Jagadale, Abhale, Pawar, Shinde, Bobade, Chavan, Sarkar, & Mhaske, 2020).

Anticancer Agents

Gomha, Salah, and Abdelhamid (2014) synthesized novel thiadiazole derivatives incorporating triazole and thiazole rings, evaluating their anticancer activity against breast carcinoma cell lines. This study provides insight into the potential of similar compounds in cancer therapy (Gomha, Salah, & Abdelhamid, 2014).